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Compound of Interest

Compound Name: 4-(Methylthio)phenylboronic acid

Cat. No.: B1333548

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Methylthio)phenylboronic acid is a crucial building block in organic synthesis, particularly
in the formation of carbon-carbon and carbon-heteroatom bonds through Suzuki-Miyaura
cross-coupling reactions. A thorough understanding of its physical properties is paramount for
its effective use in reaction optimization, purification, and formulation development. This
technical guide provides a comprehensive overview of the key physical characteristics of 4-
(Methylthio)phenylboronic acid, including detailed experimental protocols for their
determination and a visual workflow for its physical characterization.

Core Physical Properties

The fundamental physical properties of 4-(Methylthio)phenylboronic acid are summarized in
the table below. These values are essential for handling, storage, and application of the

compound in a laboratory setting.
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Property Value Reference
Molecular Formula C7H9sBO2S [1]
Molecular Weight 168.02 g/mol
Appearance Off-white to yellow crystalline
powder
Melting Point 210-214 °C (literature)
Solubility Soluble in Methanol
CAS Number 98546-51-1 [1]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of 4-(Methylthio)phenylboronic acid.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of finely powdered, dry 4-(Methylthio)phenylboronic
acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample and the heating block.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last crystal melts are recorded. This range represents the
melting point of the substance. For 4-(Methylthio)phenylboronic acid, this is reported as
210-214 °C.
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Determination of Solubility

Solubility data is vital for selecting appropriate solvents for reactions, purifications (such as

recrystallization), and formulations.

Methodology: Equilibrium Solubility Determination (Shake-Flask Method)

Solvent Selection: A range of solvents with varying polarities should be selected for testing
(e.g., water, methanol, ethanol, acetone, ethyl acetate, toluene, hexane).

Sample Preparation: An excess amount of 4-(Methylthio)phenylboronic acid is added to a
known volume of the selected solvent in a sealed vial or flask.

Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant
temperature (typically 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure that
equilibrium is reached.

Phase Separation: The undissolved solid is separated from the saturated solution by filtration
or centrifugation.

Concentration Analysis: The concentration of 4-(Methylthio)phenylboronic acid in the
clear, saturated solution is determined using a suitable analytical technique, such as High-
Performance Liquid Chromatography (HPLC) with UV detection or quantitative Nuclear
Magnetic Resonance (QNMR).

Data Reporting: The solubility is expressed in terms of concentration, such as g/L or mol/L.
While specific quantitative data for 4-(Methylthio)phenylboronic acid is not widely
available, it is known to be soluble in methanol. Based on the behavior of similar
phenylboronic acids, it is expected to exhibit higher solubility in polar organic solvents and
lower solubility in nonpolar hydrocarbon solvents.[2][3][4]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the physical characterization of 4-

(Methylthio)phenylboronic acid.
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Caption: Experimental workflow for the physical characterization of 4-
(Methylthio)phenylboronic acid.

Conclusion

This technical guide has detailed the essential physical properties of 4-
(Methylthio)phenylboronic acid and provided standardized protocols for their experimental
determination. The presented data and methodologies are intended to support researchers and
professionals in the effective application of this versatile reagent in their synthetic and
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developmental endeavors. A clear understanding and accurate measurement of these
properties are fundamental to achieving reproducible and optimized results in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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